Cas no 82544-82-9 (Methyl 4-(1H-Tetrazol-5-yl)benzoate)

• Product Name: Methyl 4-(1H-Tetrazol-5-yl)benzoate
• CAS No: 82544-82-9
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• MDL: MFCD20441656
• CID: 689350
• PubChem ID: 23541002
• Update Time: 2025-04-19

Methyl 4-(1H-Tetrazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, methyl ester
• METHYL 4-(2H-1,2,3,4-TETRAZOL-5-YL)BENZOATE
• s10374
• Z1259340140
• DTXSID80634847
• SY038825
• methyl 4-(2H-tetrazol-5-yl)benzoate
• CBKWLHIPINYCIR-UHFFFAOYSA-N
• EN300-90469
• A864389
• 82544-82-9
• SCHEMBL2834492
• AKOS000278862
• Methyl4-(1H-tetrazol-5-yl)benzoate
• MFCD20441656
• CS-0456025
• AKOS015996901
• Methyl 4-(1H-tetrazol-5-yl)benzoate
• SS-4444
• Methyl 4-(1H-Tetrazol-5-yl)benzoate

• MDL： MFCD20441656
• Inchi： 1S/C9H8N4O2/c1-15-9(14)7-4-2-6(3-5-7)8-10-12-13-11-8/h2-5H,1H3,(H,10,11,12,13)
• InChI Key： CBKWLHIPINYCIR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C2N=NNN=2)=CC=1)=O

Computed Properties

• Exact Mass: 204.06472551g/mol
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.8Ų